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Introduction

Three-dimensional (3D) organoid culture systems have emerged as powerful preclinical models
that bridge the gap between traditional 2D cell culture and in vivo studies. These self-
organizing structures recapitulate the complex architecture and cellular heterogeneity of their
organs of origin, offering a more physiologically relevant platform for disease modeling and
drug discovery. The Hippo signaling pathway and its downstream effectors, YAP (Yes-
associated protein) and TAZ (transcriptional coactivator with PDZ-binding motif), are critical
regulators of organ size, cell proliferation, and stemness. Dysregulation of this pathway is a
hallmark of many cancers, leading to the nuclear translocation of YAP/TAZ and their interaction
with TEAD (TEA domain) transcription factors, which drives the expression of pro-tumorigenic
genes.[1][2]

VT103 is a potent and selective small molecule inhibitor of TEAD1 palmitoylation.[3] This post-
translational modification is essential for the interaction between TEAD and its coactivators
YAP and TAZ. By inhibiting TEAD1 palmitoylation, VT103 effectively disrupts the YAP/TAZ-
TEAD transcriptional complex, leading to the suppression of downstream target genes involved
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in cell proliferation and survival.[3] These application notes provide a comprehensive guide for
the utilization of VT103 in 3D organoid culture systems, with a focus on cancer research
applications. While direct studies on VT103 in organoids are emerging, the provided protocols
are based on established methodologies for drug testing in organoids and data from studies on
closely related TEAD inhibitors.

Mechanism of Action of VT103

VT103's mechanism of action centers on the inhibition of TEAD1 auto-palmitoylation, a crucial
step for its interaction with YAP and TAZ.[3] In a normal, well-regulated Hippo pathway, YAP
and TAZ are phosphorylated and retained in the cytoplasm. However, in many cancers, the
Hippo pathway is inactivated, leading to the accumulation of unphosphorylated YAP/TAZ in the
nucleus.[2] Nuclear YAP/TAZ then binds to TEAD transcription factors to initiate a
transcriptional program that promotes cell proliferation and inhibits apoptosis.[2][4] VT103, by
preventing TEAD1 palmitoylation, allosterically inhibits the formation of the functional YAP/TAZ-
TEAD1 complex, thereby abrogating its transcriptional activity.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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